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Compound of Interest

Compound Name: 2-Phenylacetoacetonitrile

Cat. No.: B1142382

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Phenylacetoacetonitrile

Substance Identification

2-Phenylacetoacetonitrile, also known as a-acetylphenylacetonitrile (APAAN), is an organic
compound utilized as a precursor and analytical reference standard in the synthesis of various
substances, including amphetamines.[1] Its chemical structure features a phenyl group and an
acetyl group attached to the same carbon as a nitrile. Due to its applications, it is classified as
a List | chemical by the Drug Enforcement Administration (DEA), indicating its use in the illicit
manufacture of controlled substances.[2]

Identifier Value

Chemical Name 2-Phenylacetoacetonitrile

a-acetyl-benzeneacetonitrile, APAAN, Alpha-

Synonyms Phenylacetoacetonitrile[3][4]
CAS Number 4468-48-8[4]

Molecular Formula C10H9NOI[5][€6]

Molecular Weight 159.18 g/mol [5][7]

EC Number 224-737-4[4][5]

DEA Code Number 8512[2]
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Hazard Identification and Classification

2-Phenylacetoacetonitrile is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[2][4] It is also known to cause serious eye irritation, skin

irritation, and may lead to respiratory irritation.[2][4] The toxicological properties of this material

have not been fully investigated, warranting cautious handling at all times.[3]

GHS Hazard Classification Summary

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for 2-Phenylacetoacetonitrile:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA/ 2 H319: Causes serious eye
Irritation irritation[2][4]
Specific target organ toxicity 3 H335: May cause respiratory

(single exposure)

irritation[2]

Signal Word:Warning[4]

Pictograms

(Pictograms would be displayed here in a full MSDS, typically the GHSO07 exclamation mark)

Physical and Chemical Properties
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Property Value

Physical State Crystalline Solid, Powder[3][6]

Color Off-white to light yellow[1][3]

Melting Point 92-94 °C[1][5][6€]

Boiling Point ~284.68 °C (rough estimate)[6]

Solubility DMF: 39 r.ng/mIDM?O: ?5 mg/mlEthanol: 15
mg/miLimited solubility in water[6]

Storage Temperature -20°C Freezer[5][6]

Toxicological Data

The toxicity of 2-Phenylacetoacetonitrile is significant, with severe effects possible from
exposure. Poisoning by nitriles can present symptoms similar to those of hydrogen cyanide
poisoning.[8][9] When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOXx)
and cyanide (CN7).[1]

Route of Exposure Species Value

Intraperitoneal Mouse (mus) LD50: 200 mg/kg[6]

Experimental Protocols: Emergency Procedures

Strict adherence to established protocols is critical when handling 2-Phenylacetoacetonitrile
to mitigate exposure and injury.

First Aid Measures

Immediate medical attention is often required following exposure. Symptoms of poisoning may
be delayed, necessitating medical observation for at least 48 hours after an accident.[4]

o General Advice: Treat symptomatically and supportively.[3] Move the victim out of the danger
zone.
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« Inhalation:
o Remove the individual from the exposure area to fresh air immediately.[3][4]
o If breathing is difficult, administer oxygen.[3]
o If breathing has stopped, provide artificial respiration.[3][4]
o Seek immediate medical attention.[3]
» Skin Contact:
o Immediately remove all contaminated clothing and shoes.[3]
o Flush the affected skin with plenty of soap and water for at least 15 minutes.[3][4]
o Seek immediate medical attention.[3]
e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][4]

o If irritation persists, consult a doctor.[4]
e Ingestion:
o Do NOT induce vomiting.[3]

o If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of
water or milk.[3]

o Never give anything by mouth to an unconscious person.[3]

o Seek immediate medical attention.[3][4]
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Figure 1: First Aid Emergency Workflow
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Spill Detected

Evacuate Area &
Ensure Ventilation

Don Appropriate PPE
(See Section 6.0)

Contain Spill
Prevent entry into drains

Clean Up Spill
(Sweep or Vacuum)

y

Place Waste in Labeled
Closed Container

Decontaminate Spill Area

Dispose of Waste per Regulations

Figure 2: Accidental Release Logical Workflow
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Primary Control:
Engineering (Fume Hood)
Eye Protection Skin Protection Respiratory Protection
(Chemical Safety Goggles) (Impervious Gloves & Lab Coat) (NIOSH- Approved Respirator)

Required PPE for Handling 2-Phenylacetoacetonitrile

V
Respiratory protection is mandatorq

if not working in a fume hood or
if dust generation is possible.

Figure 3: Personal Protective Equipment Requirements

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Phenylacetoacetonitrile material safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142382#2-phenylacetoacetonitrile-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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